3-Dibenzylamino-2,6-difluoro-benzaldehyde

• Molecular Formula: C21H17F2NO
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-(dibenzylamino)-2,6-difluorobenzaldehyde
• InChI: InChI=1S/C21H17F2NO/c22-19-11-12-20(21(23)18(19)15-25)24(13-16-7-3-1-4-8-16)14-17-9-5-2-6-10-17/h1-12,15H,13-14H2
• InChI Key: KDSYLVQBIMAFKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=C(C(=C(C=C3)F)C=O)F

Description

3-Dibenzylamino-2,6-difluoro-benzaldehyde is a useful research compound. Its molecular formula is C21H17F2NO and its molecular weight is 337.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To dibenzyl-(2,4-difluoro-phenyl)-amine (52, 4.30 g, 13.9 mmol) in tetrahydrofuran (60 mL), under an atmosphere of nitrogen, cooled in a −78° C. acetone/dry ice bath, was added n-butyllithium (2.50 M in hexane, 6.1 mL, 15.3 mmol) slowly. The reaction was stirred for 1 hour, N,N-dimethylformamide (1.2 mL, 15.3 mmol) was added and the reaction was allowed to warm to room temperature for 1 hour. The reaction was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 10% ethyl acetate in hexane to provide the compound (53, 4.0 g, 85%). MS (ESI) [M+H+]+=337.2.